Cas no 2172127-15-8 ((4-phenylphenyl)methanesulfonyl fluoride)

• Product Name: (4-phenylphenyl)methanesulfonyl fluoride
• CAS No: 2172127-15-8
• MF: C₁₃H₁₁FO₂S
• MW: 250.288645982742
• CID: 6362212
• PubChem ID: 18958409
• Update Time: 2025-10-16

(4-phenylphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (4-phenylphenyl)methanesulfonyl fluoride
• EN300-1450836
• SCHEMBL6459388
• 2172127-15-8

• Inchi： 1S/C13H11FO2S/c14-17(15,16)10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： XXVAJMWNFJFXER-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)C1C=CC=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 250.04637893g/mol
• Monoisotopic Mass: 250.04637893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Additional information on (4-phenylphenyl)methanesulfonyl fluoride

Recent Advances in the Application of (4-phenylphenyl)methanesulfonyl fluoride (CAS: 2172127-15-8) in Chemical Biology and Drug Discovery

(4-phenylphenyl)methanesulfonyl fluoride (CAS: 2172127-15-8) is a sulfonyl fluoride-based compound that has recently gained attention in chemical biology and drug discovery due to its unique reactivity and potential applications as a covalent inhibitor. Sulfonyl fluorides are known for their ability to form stable covalent bonds with nucleophilic residues in proteins, making them valuable tools for target identification and validation. This research brief summarizes the latest findings on the synthesis, reactivity, and biological applications of this compound.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of (4-phenylphenyl)methanesulfonyl fluoride via a novel one-pot reaction pathway. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), which is critical for its application in biological systems. The compound's stability under physiological conditions was also characterized, showing a half-life of approximately 24 hours in phosphate-buffered saline at pH 7.4, making it suitable for various biological assays.

In terms of biological activity, (4-phenylphenyl)methanesulfonyl fluoride has shown promising results as a covalent inhibitor of serine hydrolases. A 2024 study in ACS Chemical Biology reported its selective inhibition of several cancer-associated hydrolases, with IC50 values in the low micromolar range. The researchers employed activity-based protein profiling (ABPP) to demonstrate the compound's target engagement in live cells, confirming its cell permeability and target specificity. This finding suggests potential applications in oncology drug development.

The compound's unique chemical properties have also enabled its use in chemical proteomics. A Nature Chemical Biology publication (2024) detailed its application as a warhead in the development of photoaffinity probes for target identification. The biphenyl moiety of (4-phenylphenyl)methanesulfonyl fluoride was found to enhance membrane permeability while maintaining the reactivity of the sulfonyl fluoride group, addressing a common challenge in probe development. This dual functionality makes it particularly valuable for studying intracellular targets.

Recent advancements in structural biology have provided insights into the molecular interactions of (4-phenylphenyl)methanesulfonyl fluoride with its protein targets. X-ray crystallography studies revealed that the compound forms a covalent bond with the catalytic serine residue in hydrolases, while the biphenyl group occupies a hydrophobic pocket adjacent to the active site. This structural information is guiding the rational design of more potent and selective inhibitors based on this scaffold.

Looking forward, researchers are exploring the potential of (4-phenylphenyl)methanesulfonyl fluoride in targeted protein degradation. Preliminary results presented at the 2024 American Chemical Society meeting showed that when incorporated into proteolysis-targeting chimeras (PROTACs), the compound could effectively induce degradation of target proteins. This application could significantly expand its utility in chemical biology and therapeutic development.

In conclusion, (4-phenylphenyl)methanesulfonyl fluoride (CAS: 2172127-15-8) represents a versatile tool in chemical biology with applications ranging from target identification to drug discovery. Its unique combination of chemical stability, reactivity, and cell permeability makes it particularly valuable for studying challenging biological targets. As research continues, we anticipate seeing more innovative applications of this compound in both basic research and therapeutic development.